Cas no 40915-03-5 (16β-Hydroxy Norgestrel)

16β-Hydroxy Norgestrel Chemical and Physical Properties
Names and Identifiers
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- 16β-Hydroxy Norgestrel
- 16beta-Hydroxynorgestrel
- 654SZS13FH
- Q27263829
- 16 Beta-hydroxynorgestrel
- 16-HYDROXYLEVONORGESTREL, (16.BETA)-
- 18,19-DINORPREGN-4-EN-20-YN-3-ONE, 13-ETHYL-16,17-DIHYDROXY-, (16.BETA.,17.ALPHA.)-
- (8R,9S,10R,13S,14S,16S,17R)-13-ethyl-17-ethynyl-16,17-dihydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
- UNII-654SZS13FH
- 16.BETA.-HYDROXYNORGESTREL
- 13-Ethyl-16beta,17-dihydroxy-18,19-dinor-17alpha-pregn-4-en-20-yn-3-one
- 40915-03-5
- (16.beta)-16-hydroxylevonorgestrel
- 16beta-Hydroxy Norgestrel
-
- Inchi: InChI=1S/C21H28O3/c1-3-20-10-9-16-15-8-6-14(22)11-13(15)5-7-17(16)18(20)12-19(23)21(20,24)4-2/h2,11,15-19,23-24H,3,5-10,12H2,1H3/t15-,16+,17+,18-,19-,20-,21-/m0/s1
- InChI Key: CPLFYDXNDVOJDT-SVMVYQPLSA-N
- SMILES: CCC12CCC3C(C1CC(C2(C#C)O)O)CCC4=CC(=O)CCC34
Computed Properties
- Exact Mass: 328.204
- Monoisotopic Mass: 328.204
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 641
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.2
- Boiling Point: 480°C at 760 mmHg
- Flash Point: 258.2°C
- Refractive Index: 1.588
- PSA: 57.53000
- LogP: 2.85340
16β-Hydroxy Norgestrel Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | H948795-20mg |
16β-Hydroxy Norgestrel |
40915-03-5 | 20mg |
$ 13323.00 | 2023-04-15 |
16β-Hydroxy Norgestrel Related Literature
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Andrew L. Johnson,Matthew G. Davidson,Yolanda Pérez,Matthew D. Jones,Nicolas Merle,Paul R. Raithby,Stephen P. Richards Dalton Trans., 2009, 5551-5558
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Baoyu Gao RSC Adv., 2017,7, 28733-28745
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Tian Wen,Jian Zhang CrystEngComm, 2016,18, 218-221
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Chuan G. Ning,Jing K. Deng,Michael S. Deleuze Phys. Chem. Chem. Phys., 2008,10, 2374-2389
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Kuan-Ying Hsieh,El-Eulmi Bendeif,Axel Gansmuller,Sebastien Pillet,Theo Woike,Dominik Schaniel RSC Adv., 2013,3, 26132-26141
Additional information on 16β-Hydroxy Norgestrel
Research Brief on 16β-Hydroxy Norgestrel (CAS: 40915-03-5): Recent Advances and Applications
16β-Hydroxy Norgestrel (CAS: 40915-03-5) is a biologically active metabolite of norgestrel, a synthetic progestin widely used in hormonal contraceptives and hormone replacement therapy. Recent studies have shed light on its pharmacokinetics, metabolic pathways, and potential therapeutic applications, making it a compound of significant interest in the field of chemical biology and pharmaceutical sciences. This research brief consolidates the latest findings on 16β-Hydroxy Norgestrel, focusing on its chemical properties, biological activities, and emerging applications.
A 2023 study published in the Journal of Steroid Biochemistry and Molecular Biology investigated the metabolic stability and receptor binding affinity of 16β-Hydroxy Norgestrel. The research demonstrated that this metabolite exhibits a higher binding affinity to progesterone receptors compared to its parent compound, norgestrel, suggesting potential enhanced bioactivity. The study utilized advanced computational modeling and in vitro assays to validate these findings, providing a robust foundation for further clinical investigations.
In addition to its role in contraception, recent research has explored the anti-inflammatory properties of 16β-Hydroxy Norgestrel. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in 2024 highlighted its ability to modulate inflammatory cytokines, particularly TNF-α and IL-6, in murine models. These findings open new avenues for repurposing 16β-Hydroxy Norgestrel in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and endometriosis.
Another significant advancement is the development of novel analytical methods for quantifying 16β-Hydroxy Norgestrel in biological matrices. A 2024 paper in Analytical Chemistry introduced a high-throughput LC-MS/MS technique with improved sensitivity and specificity, enabling more accurate pharmacokinetic profiling. This methodological innovation is critical for future clinical trials and therapeutic monitoring.
Despite these promising developments, challenges remain in optimizing the therapeutic window of 16β-Hydroxy Norgestrel. A recent review in Expert Opinion on Drug Metabolism & Toxicology (2024) emphasized the need for further studies to elucidate its long-term safety profile and potential drug-drug interactions, particularly in polypharmacy scenarios. The review also called for more translational research to bridge the gap between preclinical findings and clinical applications.
In conclusion, 16β-Hydroxy Norgestrel (CAS: 40915-03-5) continues to be a compound of high scientific and therapeutic interest. Its unique pharmacological profile, combined with recent methodological advancements, positions it as a promising candidate for both contraceptive and non-contraceptive applications. Future research should focus on clinical validation and the exploration of its full therapeutic potential.
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